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Ravoxertinib (GDC-0994) Profile

Aspect Details

Drug Name Ravoxertinib (also known as GDC-0994) [1]

Chemical Formula C₂₁H₁₈ClFN₆O₂ [1]

Molecular Weight 440.86 g/mol [1]

Primary Mechanism Highly selective, ATP-competitive inhibitor of ERK1 and ERK2 kinases

[2]

Biochemical Potency
(IC₅₀)

ERK2: 0.3 nM; ERK1: 1.1 nM; p90RSK: 12 nM [2]

Key Metabolic Enzymes Information not found in search results

Identified Metabolites Information not found in search results
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Since direct data on metabolite interference is not available, your investigation would likely involve several

key areas. The following diagram outlines a general workflow for investigating this issue, based on standard

practices in drug development.
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Based on the general principles of investigating metabolite interference, here are the steps you would need to

take:
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Identify the Metabolites: The first step is to definitively identify the metabolite structures. This is

typically done using liquid chromatography coupled with high-resolution mass spectrometry
(LC-HRMS) [3] [4]. This technique can help pinpoint the exact chemical structures of metabolites,

which is crucial for predicting their potential to cross-react in your assays.
Source Metabolites for Testing: Once identified, you would need to obtain these metabolites. This

can be achieved by:
Chemical synthesis of the proposed metabolite structures.

In vitro incubation of Ravoxertinib with liver microsomes or hepatocytes, followed by
purification of the generated metabolites [4].

Test for Cross-Reactivity: With the metabolites in hand, you can spike them into your specific assay
(e.g., a competitive binding assay or a cell-based signaling assay) at physiologically relevant

concentrations to see if they produce a signal or interfere with the readout [5].
Develop a Selective Assay: If interference is confirmed, you may need to develop an assay that can

distinguish the parent drug from its metabolites. This often involves a chromatographic separation
step (like LC) prior to the analytical measurement to resolve the different compounds [4].

Suggested Avenues for Finding More Data

To obtain the specific data required for a comprehensive troubleshooting guide, I suggest you:

Consult Regulatory Filings: Check the drug's documents on the FDA or EMA websites, as they
often contain detailed metabolic studies.

Search Patent Literature: Patents related to Ravoxertinib might include detailed analytical methods
for distinguishing it from metabolites.

Contact the Manufacturer: Reaching out directly to the company that developed Ravoxertinib
(Genentech/Roche) could provide access to unpublished technical data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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